![molecular formula C23H23ClN2O3S2 B4766311 N-{2-[(4-chlorobenzyl)thio]ethyl}-4-{[(4-methylphenyl)sulfonyl]amino}benzamide](/img/structure/B4766311.png)
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-{[(4-methylphenyl)sulfonyl]amino}benzamide
Overview
Description
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-{[(4-methylphenyl)sulfonyl]amino}benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as CB-839 and is a potent inhibitor of the glutaminase enzyme.
Mechanism of Action
CB-839 inhibits the activity of the glutaminase enzyme, which plays a critical role in the metabolism of glutamine. Glutamine is an essential amino acid that is required for cell growth and proliferation. By inhibiting the activity of glutaminase, CB-839 can disrupt the metabolism of glutamine and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
CB-839 has been shown to have several biochemical and physiological effects. The compound can induce apoptosis, inhibit cell growth and proliferation, and reduce the production of reactive oxygen species. CB-839 can also alter the metabolic profile of cancer cells and reduce their ability to adapt to nutrient deprivation.
Advantages and Limitations for Lab Experiments
CB-839 has several advantages for use in lab experiments. The compound is highly potent and selective, making it an ideal tool for studying the role of glutaminase in various diseases. However, CB-839 also has some limitations. The compound is not very water-soluble, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several future directions for research on CB-839. One area of interest is the development of new formulations of the compound that are more water-soluble and easier to work with in lab experiments. Another area of interest is the evaluation of CB-839 in combination with other therapies, such as chemotherapy and immunotherapy, to determine if it can enhance their effectiveness. Finally, there is a need for further research on the potential therapeutic applications of CB-839 in metabolic disorders and neurological disorders.
In conclusion, CB-839 is a promising compound that has significant potential for therapeutic applications. While there are still many questions to be answered regarding its mechanism of action and efficacy, the compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials. As research on CB-839 continues, it is likely that new insights will be gained into the role of glutaminase in various diseases, and new therapeutic strategies will emerge.
Scientific Research Applications
CB-839 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, metabolic disorders, and neurological disorders. The compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
properties
IUPAC Name |
N-[2-[(4-chlorophenyl)methylsulfanyl]ethyl]-4-[(4-methylphenyl)sulfonylamino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN2O3S2/c1-17-2-12-22(13-3-17)31(28,29)26-21-10-6-19(7-11-21)23(27)25-14-15-30-16-18-4-8-20(24)9-5-18/h2-13,26H,14-16H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHOQTCBOJABELZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCCSCC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.